Cas no 2171452-61-0 (3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid)

3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, widely utilized in peptide synthesis. The Fmoc moiety provides selective deprotection under mild basic conditions, ensuring compatibility with acid-sensitive substrates. The compound’s branched structure, incorporating a methylpentanoic acid backbone, enhances steric control in peptide chain assembly, reducing side reactions. Its chiral center (S-configuration) ensures stereochemical precision, critical for bioactive peptide design. The carboxylate and amide functionalities facilitate further conjugation or elongation, making it a versatile intermediate in solid-phase and solution-phase synthesis. This derivative is particularly valuable in producing complex peptides with high purity and defined stereochemistry.
3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid structure
2171452-61-0 structure
Product Name:3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid
CAS No:2171452-61-0
MF:C25H30N2O5
MW:438.516107082367
CID:6368886
PubChem ID:165831249
Update Time:2025-05-20

3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid
    • EN300-1529316
    • 2171452-61-0
    • 3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}-4-methylpentanoic acid
    • Inchi: 1S/C25H30N2O5/c1-15(2)17(12-23(28)29)13-26-24(30)16(3)27-25(31)32-14-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,15-17,22H,12-14H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)/t16-,17?/m0/s1
    • InChI Key: HARIOWPBNWNIHZ-BHWOMJMDSA-N
    • SMILES: O(C(N[C@@H](C)C(NCC(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 438.21547206g/mol
  • Monoisotopic Mass: 438.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 645
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 105Ų

3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid Pricemore >>

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Additional information on 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid

Comprehensive Overview of 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid (CAS No. 2171452-61-0)

The compound 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid (CAS No. 2171452-61-0) is a highly specialized Fmoc-protected amino acid derivative, widely utilized in peptide synthesis and bioconjugation applications. Its unique structure, featuring an Fmoc group and a branched alkyl chain, makes it a valuable building block in pharmaceutical research and drug development. Researchers frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique critical for developing therapeutic peptides and biomaterials.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and targeted drug delivery systems. The Fmoc-protected moiety in this compound ensures selective deprotection during synthesis, a feature highly sought after in high-throughput screening and combinatorial chemistry. Its CAS No. 2171452-61-0 is often queried in databases like PubChem and SciFinder, reflecting its importance in academic and industrial research.

One of the trending topics in biochemical research is the development of peptide-based vaccines and antiviral agents. The structural flexibility of 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid allows it to serve as a linker or spacer in antigen-antibody conjugates, a key area in immunotherapy. Additionally, its compatibility with automated synthesizers aligns with the growing interest in AI-driven drug discovery, where machine learning algorithms optimize peptide sequences for specific biological targets.

From a sustainability perspective, this compound is also relevant to green chemistry initiatives. Researchers are exploring solvent-free or water-based coupling methods to reduce waste in peptide production. The Fmoc group in this derivative is particularly advantageous due to its mild deprotection conditions, minimizing environmental impact. This aligns with the broader shift toward eco-friendly and cost-effective synthetic protocols in the life sciences sector.

In summary, 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-4-methylpentanoic acid (CAS No. 2171452-61-0) is a pivotal tool in modern biochemistry and pharmaceutical innovation. Its applications span from drug design to material science, making it a subject of ongoing research and commercial interest. As the field evolves, this compound is likely to play an even greater role in addressing challenges like drug resistance and biocompatibility in medical applications.

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